Cas no 3449-63-6 (3-(4-Fluorophenyl)pentanedioic acid)

3-(4-Fluorophenyl)pentanedioic acid structure
3449-63-6 structure
Product Name:3-(4-Fluorophenyl)pentanedioic acid
CAS No:3449-63-6
MF:C11H11FO4
MW:226.201047182083
MDL:MFCD19352347
CID:825609
PubChem ID:76990
Update Time:2025-04-19

3-(4-Fluorophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)pentanedioic acid
    • 3-(4-Fluorophenyl)glutaric acid
    • NSC128774
    • Pentanedioic acid, 3-(4-fluorophenyl)-
    • CNZZQTFKXGQNLI-UHFFFAOYSA-N
    • 3-(4-fluorophenyl) glutaric acid
    • AB0024355
    • W5610
    • ST24022575
    • EN300-237831
    • NS00048178
    • CCG-355659
    • DS-17352
    • AKOS015919773
    • DTXSID50188044
    • EINECS 222-373-0
    • 3-(4-fluorophenyl)pentanedioicacid
    • CS-0157524
    • NSC-128774
    • 3449-63-6
    • NSC 128774
    • SCHEMBL660764
    • F2189-0939
    • MFCD19352347
    • MDL： MFCD19352347
    • Inchi： 1S/C11H11FO4/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
    • InChI Key： CNZZQTFKXGQNLI-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 226.06413
  • Monoisotopic Mass: 226.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.362
  • Melting Point: No data available
  • Boiling Point: 360.6℃/760mmHg
  • Flash Point: 171.9°C
  • Refractive Index: 1.549
  • PSA: 74.6
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-Fluorophenyl)pentanedioic acid Security Information

3-(4-Fluorophenyl)pentanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F892660-1g
3-(4-Fluorophenyl)pentanedioic acid
 3449-63-6 ≥95%
1g
 ￥1,926.00 2022-01-12
TRC
F792063-10mg
3-(4-Fluorophenyl)pentanedioic Acid
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 $ 50.00 2022-06-04
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F792063-50mg
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 $ 135.00 2022-06-04
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F792063-100mg
3-(4-Fluorophenyl)pentanedioic Acid
 3449-63-6
100mg
 $ 210.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 3449-63-6 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HO424-100mg
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 3449-63-6 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HO424-250mg
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eNovation Chemicals LLC
D238360-1g
3-(4-Fluorophenyl)pentanedioic acid
 3449-63-6 95%
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 $490 2024-08-03
Apollo Scientific
PC48529-250mg
3-(4-Fluorophenyl)pentanedioic acid
 3449-63-6 95+%
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 £50.00 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F892660-100mg
3-(4-Fluorophenyl)pentanedioic acid
 3449-63-6 ≥95%
100mg
 ￥440.10 2022-01-12

3-(4-Fluorophenyl)pentanedioic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3449-63-6)3-(4-Fluorophenyl)pentanedioic acid
Order Number:A874955
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:44
Price ($):274.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3449-63-6)3-(4-Fluorophenyl)pentanedioic acid
A874955
Purity:99%
Quantity:5g
Price ($):274.0
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